Cas no 615568-10-0 (Benzo[d][1,2,3]thiadiazol-5-ylmethanol)

Benzo[d][1,2,3]thiadiazol-5-ylmethanol structure
615568-10-0 structure
Product Name:Benzo[d][1,2,3]thiadiazol-5-ylmethanol
CAS No:615568-10-0
MF:C7H6N2OS
MW:166.200339794159
CID:1031274
PubChem ID:21873619
Update Time:2025-04-20

Benzo[d][1,2,3]thiadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • Benzo[d][1,2,3]thiadiazol-5-ylmethanol
    • 1,2,3-Benzothiadiazol-5-ylmethanol
    • 1,2,3-Benzothiadiazole-5-methanol
    • VCEGXPUFHUAMCE-UHFFFAOYSA-N
    • 615568-10-0
    • A843317
    • benzothiadiazol-5-ylmethanol
    • benzo[1,2,3]thiadiazol-5-yl-methanol
    • J-519719
    • (1,2,3-Benzothiadiazol-5-yl)methanol
    • DTXSID60619192
    • SCHEMBL3205606
    • DA-04398
    • A843316
    • Inchi: 1S/C7H6N2OS/c10-4-5-1-2-7-6(3-5)8-9-11-7/h1-3,10H,4H2
    • InChI Key: VCEGXPUFHUAMCE-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(CO)=CC=2N=N1

Computed Properties

  • Exact Mass: 166.02008399g/mol
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 74.2Ų

Benzo[d][1,2,3]thiadiazol-5-ylmethanol Pricemore >>

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